Cas no 851893-13-5 (1H-PYRROLE-3,4-DICARBOXYLIC ACID, 2,5-DIFORMYL-, DIETHYL ESTER)

1H-Pyrrole-3,4-dicarboxylic acid, 2,5-diformyl-, diethyl ester is a versatile pyrrole-based intermediate with applications in organic synthesis and materials science. Its bifunctional structure, featuring both formyl and ester groups, enables selective reactivity for constructing complex heterocyclic systems. The diethyl ester groups enhance solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful as a precursor for porphyrin analogs, conductive polymers, and coordination complexes due to its ability to participate in condensation and metal-binding reactions. The electron-withdrawing substituents stabilize the pyrrole core while maintaining reactivity for further functionalization. Its well-defined structure ensures reproducibility in research and industrial applications.

1H-PYRROLE-3,4-DICARBOXYLIC ACID, 2,5-DIFORMYL-, DIETHYL ESTER structure

851893-13-5 structure

Product Name:1H-PYRROLE-3,4-DICARBOXYLIC ACID, 2,5-DIFORMYL-, DIETHYL ESTER

CAS No:851893-13-5

MF:C₁₂H₁₃NO₆

MW:267.234723806381

CID:3235614

PubChem ID:11369151

Update Time:2025-10-29

1H-PYRROLE-3,4-DICARBOXYLIC ACID, 2,5-DIFORMYL-, DIETHYL ESTER Chemical and Physical Properties

Names and Identifiers

- 1H-PYRROLE-3,4-DICARBOXYLIC ACID, 2,5-DIFORMYL-, DIETHYL ESTER
- starbld0027821
- 851893-13-5
- Diethyl 2,5-diformyl-1H-pyrrole-3,4-dicarboxylate
- Inchi： 1S/C12H13NO6/c1-3-18-11(16)9-7(5-14)13-8(6-15)10(9)12(17)19-4-2/h5-6,13H,3-4H2,1-2H3
- InChI Key： NBJPZQZOZZFUIT-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=C(C=O)NC(C=O)=C1C(=O)OCC)=O

Computed Properties

Exact Mass: 267.07428713Da
Monoisotopic Mass: 267.07428713Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 8
Complexity: 335
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 103Å²

1H-PYRROLE-3,4-DICARBOXYLIC ACID, 2,5-DIFORMYL-, DIETHYL ESTER Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Frontier Specialty Chemicals	K34320-250 mg	Diethyl 2,5-diformyl-1H-pyrrole-3,4-dicarboxylate	851893-13-5	250mg	$ 105.00	2022-11-04
Frontier Specialty Chemicals	K34320-1 g	Diethyl 2,5-diformyl-1H-pyrrole-3,4-dicarboxylate	851893-13-5	1g	$ 368.00	2022-11-04
Frontier Specialty Chemicals	K34320-250mg	Diethyl 2,5-diformyl-1H-pyrrole-3,4-dicarboxylate	851893-13-5	250mg	$ 110.00	2023-09-07
Frontier Specialty Chemicals	K34320-1g	Diethyl 2,5-diformyl-1H-pyrrole-3,4-dicarboxylate	851893-13-5	1g	$ 386.00	2023-09-07